3a,7b,12b-Trihydroxy-5b-cholanoic acid

• IUPAC Name: (4R)-4-[(3R,5S,7S,8R,9S,10S,12R,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• InChI: InChI=1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,19+,20-,22+,23+,24-/m1/s1
• InChI Key: BHQCQFFYRZLCQQ-BJOVICNYSA-N
• Canonical SMILES: CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
• Isomeric SMILES: C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@@H](C[C@H]3[C@H]2[C@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C
• Molecular Formula: C24H40O5
• DSSTOX Substance ID: DTXSID001228368
• Molecular Weight: 408.6 g/mol
• Physical Description: Solid
• CAS RN: 81938-67-2

Description

“3a,7b,12b-Trihydroxy-5b-cholanoic acid” is a molecular entity capable of donating a hydron to an acceptor. It has a molecular formula of C24H40O5 and an average mass of 408.571 Da.

Synthesis Analysis

The synthesis of 3a,7b,12b-Trihydroxy-5b-cholanoic acid involves several steps. The principal reactions involved are stereoselective remote-hydroxylation of methyl ursodeoxycholate diacetate with dimethyldioxirane, site-selective protection at C-3 by tert-butyldimethylsilylation of the resulting 3a,7a,14a-trihydroxy ester, oxidation of the diol with pyridinium dichromate adsorbed on activated alumina, stereoselective reduction of the 7-ketone with zinc borohydride, and cleavage of the protecting group at C-3 with p-toluenesulfonic acid.

Molecular Structure Analysis

The molecular structure of 3a,7b,12b-Trihydroxy-5b-cholanoic acid is characterized by 11 defined stereocentres. The InChI string representation of its structure is provided in the CHEBI database.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3a,7b,12b-Trihydroxy-5b-cholanoic acid include a density of 1.2±0.1 g/cm3, a boiling point of 583.9±50.0 °C at 760 mmHg, and a vapour pressure of 0.0±3.7 mmHg at 25°C. It also has an enthalpy of vaporization of 100.2±6.0 kJ/mol and a flash point of 321.0±26.6 °C.

Scientific Research Applications

• Synthesis and Analysis :

  • Synthesis of Derivatives : A study focused on synthesizing derivatives of chenodeoxycholic acid (CDCA), closely related to 3α,7β,12β-Trihydroxy-5β-cholanoic acid, for potential use in metabolic studies (Bai, Barnes, & Dias, 2009).

• Spectroscopy and Structural Analysis :

  • NMR Spectroscopy : Research has been conducted on the complete 1H nuclear magnetic resonance assignments for common hydroxylated bile acids, including 3α,7β,12β-Trihydroxy-5β-cholanoic acid, which is useful for understanding their structural and functional properties (Waterhous, Barnes, & Muccio, 1985).

• Metabolism and Excretion Studies :

  • Characterization in Human Feces : Studies have identified various trisubstituted cholanoic acids in human feces, which helps in understanding the metabolism and excretion of bile acids (Eneroth, Gordon, & Sjövall, 1966).
  • Excretion in Infants with Biliary Atresia : Research on infants with biliary atresia revealed the excretion of related compounds, contributing to our understanding of bile acid metabolism in pathological conditions (Makino, Sjövall, Norman, & Strandvik, 1971).

• Chemical Transformations and Synthesis :

  • Polymer-bound Steroids : A study involved attaching bile acids, including 3α,7β,12β-Trihydroxy-5β-cholanoic acid, to polymers, exploring their potential applications in chemistry (Blossey, Cannon, Ford, Periyasamy, & Mohanraj, 1990).

• Enzymatic Synthesis :

  • One-Pot Multienzymatic Synthesis : Research has been conducted on the one-pot enzymatic synthesis of bile acid derivatives, which is significant for producing medically relevant bile acids (Monti, Ferrandi, Zanellato, Hua, Polentini, Carrea, & Riva, 2009).

• Metabolic Pathways and Enzyme Systems :

  • Novel Enzyme System in Red Blood Cells : A study identifying a new enzyme system in human red blood cells for the reduction of 3-oxo bile acids, which includes derivatives of 3α,7β,12β-Trihydroxy-5β-cholanoic acid, contributes to the understanding of bile acid metabolism (Goto, Miura, Ando, Yamato, Ikegawa, Nambara, & Makino, 1996).

• Physicochemical Properties :

  • Bile Acid-Piperazine Diamides : Research into novel steroidal templates, including derivatives of 3α,7β,12β-Trihydroxy-5β-cholanoic acid, explores their potential in creating supramolecular hosts, which could have implications in pharmaceutical and material sciences (Tamminen, Kolehmainen, Haapala, & Linnanto, 2000).